Cas no 1555144-15-4 (1-bromo-3-({1-(bromomethyl)cyclopentyloxy}methyl)benzene)

• Product Name: 1-bromo-3-({1-(bromomethyl)cyclopentyloxy}methyl)benzene
• CAS No: 1555144-15-4
• MF: C₁₃H₁₆Br₂O
• MW: 348.07354259491
• CID: 6483892
• PubChem ID: 82832420
• Update Time: 2025-05-20

1-bromo-3-({1-(bromomethyl)cyclopentyloxy}methyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-({1-(bromomethyl)cyclopentyloxy}methyl)benzene
• 1-bromo-3-({[1-(bromomethyl)cyclopentyl]oxy}methyl)benzene
• 1555144-15-4
• EN300-1134370
• AKOS021150973

• Inchi： 1S/C13H16Br2O/c14-10-13(6-1-2-7-13)16-9-11-4-3-5-12(15)8-11/h3-5,8H,1-2,6-7,9-10H2
• InChI Key： MRQLJZVIKCEQAD-UHFFFAOYSA-N
• SMILES： BrCC1(CCCC1)OCC1C=CC=C(C=1)Br

Computed Properties

• Exact Mass: 347.95474g/mol
• Monoisotopic Mass: 345.95679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-bromo-3-({1-(bromomethyl)cyclopentyloxy}methyl)benzene

1-Bromo-3-({1-(Bromomethyl)cyclopentyloxy}methyl)benzene (CAS No. 1555144-15-4)

The compound 1-bromo-3-({1-(bromomethyl)cyclopentyloxy}methyl)benzene (CAS No. 1555144-15-4) is a complex organic molecule with a unique structure that combines aromatic and cyclic ether functionalities. This compound is of significant interest in the field of organic chemistry due to its potential applications in drug design, materials science, and as an intermediate in the synthesis of more complex molecules. The benzene ring serves as the central aromatic framework, while the bromo substituents and the cyclopentyloxy group introduce functional diversity and reactivity.

Recent studies have highlighted the importance of such compounds in the development of novel pharmaceutical agents. The presence of multiple bromine atoms makes this compound a promising candidate for bromination reactions, which are crucial in the synthesis of biologically active molecules. Additionally, the cyclopentyloxy group adds a rigid cyclic structure, enhancing the molecule's stability and potentially influencing its pharmacokinetic properties.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of more complex structures. For instance, the benzene ring can undergo various substitution reactions, such as nucleophilic aromatic substitution, facilitated by the electron-withdrawing effects of the bromine atoms. This makes it a valuable precursor in the construction of heterocyclic compounds, which are widely used in drug discovery.

The synthesis of 1-bromo-3-({1-(bromomethyl)cyclopentyloxy}methyl)benzene typically involves multi-step organic reactions. A common approach includes the bromination of a suitable aromatic precursor followed by the introduction of the cyclopentyloxy group through etherification or similar processes. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making them more amenable to large-scale production.

In terms of applications, this compound has shown promise in materials science as a building block for advanced polymers and materials with tailored properties. The combination of aromaticity and cyclic ether functionality provides opportunities for cross-linking and self-healing materials, which are highly sought after in industries such as electronics and aerospace.

Moreover, recent research has explored the use of this compound in click chemistry reactions, where its reactivity can be harnessed to form stable covalent bonds under mild conditions. This has opened new avenues for its use in bioconjugation and drug delivery systems.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of such compounds is crucial for their safe handling and application. Studies have shown that while this compound exhibits moderate stability under standard conditions, it can undergo hydrolysis under specific pH conditions, highlighting the need for controlled disposal methods.

In conclusion, 1-bromo-3-({1-(bromomethyl)cyclopentyloxy}methyl)benzene (CAS No. 1555144-15-4) is a versatile organic molecule with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern organic synthesis, drug discovery, and materials science. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.